7-Bromo-2-chloro-6-methoxybenzo[d]thiazole

• IUPAC Name: 7-bromo-2-chloro-6-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C8H5BrClNOS/c1-12-5-3-2-4-7(6(5)9)13-8(10)11-4/h2-3H,1H3
• InChI Key: CBDBYQQQJMRNSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)N=C(S2)Cl)Br
• Molecular Formula: C8H5BrClNOS
• Molecular Weight: 278.55 g/mol

Description

7-Bromo-2-chloro-6-methoxybenzo[d]thiazole is a chemical compound with the CAS Number: 911056-05-8. It has a molecular weight of 278.56 and its linear formula is C8H5BrClNOS.

Molecular Structure Analysis

The IUPAC name for this compound is 7-bromo-2-chloro-6-methoxy-1,3-benzothiazole. The SMILES representation is COC1=C(C2=C(C=C1)N=C(S2)Cl)Br. The InChI code is 1S/C8H5BrClNOS/c1-12-5-3-2-4-7(6(5)9)13-8(10)11-4/h2-3H,1H3.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored under an inert atmosphere (nitrogen or Argon) at 2-8°C.

Scientific Research Applications

Synthesis and Structural Analysis

One study demonstrated the synthesis and crystal structure analysis of a derivative, showcasing the compound's role in the development of novel chemical entities. The research highlighted the efficiency of microwave-assisted reactions in synthesizing such derivatives, which exhibit potential for further pharmacological exploration (Du & Wu, 2020).

Anticonvulsant Applications

Derivatives of 7-Bromo-2-chloro-6-methoxybenzo[d]thiazole have been evaluated for their anticonvulsant activities. One study synthesized a series of quinazolinone derivatives and found significant activity against tonic seizures in experimental models, indicating the potential of these derivatives in developing new anticonvulsant drugs (Ugale et al., 2012).

Antimicrobial and Anticancer Properties

Another area of research involves the synthesis of N-aryl hydrazones and their thiazolidinone derivatives from 7-Bromo-2-chloro-6-methoxybenzo[d]thiazole-based intermediates, which showed promising antioxidant, anti-inflammatory, analgesic, antibacterial, and antifungal activities (Nandagokula et al., 2012). Additionally, novel derivatives have been designed as neuraminidase inhibitors, offering moderate influenza NA inhibitory activity, which underscores the compound's utility in antiviral research (Yilin et al., 2016).

Molecular Docking and QSAR Studies

Molecular docking and QSAR studies of derivatives have provided insights into their interaction with biological targets, further emphasizing the compound's relevance in drug design and development (Mudavath et al., 2019).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and the signal word "Warning". Hazard statements include H302. Precautionary statements include P280-P305+P351+P338.

Synthesis routes and methods

Procedure details

To the solution of 2-chloro-6-methoxy-benzothiazole (200 mg, 1.0 mmol, 1.0 eq) in 5 mL of NMP was added N-bromosuccinimide (213 mg, 1.20 mmol, 1.2 eq) at room temperature. The reaction mixture was stirred at 75° C. for >24 hours with subsequent addition of NBS in small batches for reaction progress, thereafter the mixture was diluted with water (ca. 100 mL) and aqueous layer extracted with ethyl acetate (ca. 150 mL×3). Combined organic layers were dried over sodium sulfate, filtered and condensed under reduced pressure. Purification on ISCO using gradient 0%-50% ethyl acetate-hexane gave 336 mg of product as off white fluffy powder in 60% yields structure of which was confirmed by H+NMR. LC/MS (m/z) [279.9] (MH+)